molecular formula C14H20O2 B4821305 (4-hexylphenyl)acetic acid CAS No. 14377-22-1

(4-hexylphenyl)acetic acid

Cat. No. B4821305
CAS RN: 14377-22-1
M. Wt: 220.31 g/mol
InChI Key: UBZRHPKSSNSRGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-hexylphenyl)acetic acid is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
The exact mass of the compound (4-hexylphenyl)acetic acid is 220.146329876 g/mol and the complexity rating of the compound is 193. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (4-hexylphenyl)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-hexylphenyl)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

14377-22-1

Molecular Formula

C14H20O2

Molecular Weight

220.31 g/mol

IUPAC Name

2-(4-hexylphenyl)acetic acid

InChI

InChI=1S/C14H20O2/c1-2-3-4-5-6-12-7-9-13(10-8-12)11-14(15)16/h7-10H,2-6,11H2,1H3,(H,15,16)

InChI Key

UBZRHPKSSNSRGT-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC1=CC=C(C=C1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.0 g (39.3 mmol) of 1-(4-hexylphenyl)ethanone was dissolved in 23.6 g (393 mmol) of glacial acetic acid, mixed with 4.95 g (275 mmol) of water and 5.79 g (58.9 mmol) of sulfuric acid and heated at 150° C. for 6.5 hours under reflux. After completion of the reaction, the reaction solution was diluted with 400 mL of water and extracted with ethyl acetate. The resulting organic layer was dried over anhydrous magnesium sulfate and filtered, and the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography using ethyl acetate:hexane (1:20 to 1:4) as the eluent to give 5.74 g of the desired product as white crystals.
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
23.6 g
Type
reactant
Reaction Step One
Name
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
5.79 g
Type
reactant
Reaction Step Three
Name
Quantity
4.95 g
Type
solvent
Reaction Step Three

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